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Compound of Interest

Compound Name: cvt-11127

Cat. No.: B1669352 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
CVT-11127 is a potent small-molecule inhibitor of Stearoyl-CoA Desaturase (SCD), a critical

enzyme in fatty acid metabolism.[1] SCD catalyzes the synthesis of monounsaturated fatty

acids (MUFAs) from saturated fatty acids (SFAs). Cancer cells, including non-small cell lung

cancer (NSCLC) lines A549 and H1299, often exhibit upregulated lipid biosynthesis to support

rapid proliferation and membrane synthesis.[2][3] Inhibition of SCD with CVT-11127 has been

shown to disrupt these processes, leading to cell cycle arrest and apoptosis, making it a

promising target for cancer therapy.[1][4] These application notes provide a summary of the

effects of CVT-11127 on the A549 (p53 wild-type) and H1299 (p53-null) NSCLC cell lines and

detailed protocols for relevant experiments.[5][6]

Data Presentation
The following tables summarize the quantitative effects of CVT-11127 on A549 and H1299 cells

based on published studies.

Table 1: Inhibition of SCD Activity by CVT-11127
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Cell Line
CVT-11127
Concentration

Treatment
Duration

SCD Activity
Inhibition

Reference

A549 10 µM 24 hours > 95% [2]

H1299 5 µM 24 hours > 95% [2]

Table 2: Effects of CVT-11127 on Key Signaling Proteins

Cell Line
CVT-11127
Concentrati
on

Treatment
Duration

Protein
Change in
Phosphoryl
ation

Reference

A549 10 µM 24 hours
AMPKα

(Thr172)
Increased [7]

A549 10 µM 24 hours ACC (Ser79) Increased [7]

H1299 5 µM 24 hours
AMPKα

(Thr172)
Increased [7]

H1299 5 µM 24 hours ACC (Ser79) Increased [7]

Signaling Pathways Affected by CVT-11127
CVT-11127-mediated inhibition of SCD impacts several critical signaling pathways in A549 and

H1299 cells.
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Figure 1: CVT-11127 inhibits SCD1, leading to reduced MUFA production, activation of AMPK,

and subsequent inactivation of ACC, thereby impairing de novo lipid synthesis and cell

proliferation.

Inhibition of SCD by CVT-11127 has also been shown to impair the phosphorylation of EGFR,

leading to the inactivation of downstream signaling through Akt and ERK, which are crucial for

cell metabolism, proliferation, and survival.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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